Cas no 2138197-87-0 (Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate
• CAS No: 2138197-87-0
• MF: C₆H₂F₂NNaO₄S
• MW: 245.135958194733
• CID: 6440401
• PubChem ID: 165953990
• Update Time: 2025-06-29

Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722478
• sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate
• 2138197-87-0
• Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate

• Inchi： 1S/C6H3F2NO4S.Na/c7-4-1-3(9(10)11)2-5(8)6(4)14(12)13;/h1-2H,(H,12,13);/q;+1/p-1
• InChI Key： QTNNKILFFTZRBX-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=CC=1F)[N+](=O)[O-])F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 244.95702932g/mol
• Monoisotopic Mass: 244.95702932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate

Introduction to Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate (CAS No. 2138197-87-0)

Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate (CAS No. 2138197-87-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced material synthesis.

The molecular structure of Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate consists of a benzene ring substituted with fluorine atoms at the 2 and 6 positions, a nitro group at the 4 position, and a sulfinate group at the 1 position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry and industrial applications. The presence of fluorine atoms, for instance, is known to enhance metabolic stability and binding affinity, making this compound particularly interesting for drug design.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their potential therapeutic benefits. Research studies have demonstrated that fluorine substitution can significantly influence the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic pathways. The introduction of fluorine atoms into aromatic rings can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby improving the overall efficacy of pharmaceutical compounds.

The sulfinate group in Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate also contributes to its unique chemical behavior. Sulfinate groups are known to exhibit strong nucleophilic properties, which can be exploited in various synthetic transformations. This makes the compound a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. The ability to functionalize the sulfinate group further enhances its utility in pharmaceutical research, allowing for the development of diverse derivatives with tailored biological activities.

One of the most compelling aspects of Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate is its potential application in the synthesis of novel anticancer agents. Current research indicates that fluorinated nitroaromatic compounds can exhibit potent cytotoxic effects against various cancer cell lines. The combination of fluorine substitution and nitro group functionality provides a unique chemical profile that can interact with biological targets in multiple ways, potentially leading to increased therapeutic efficacy.

Moreover, studies have shown that this compound can serve as a precursor for more complex molecules with enhanced pharmacological properties. By leveraging its reactive sulfinate group, researchers can introduce additional functional moieties or linkages, creating sophisticated drug candidates with improved selectivity and reduced side effects. This flexibility makes Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate a valuable building block in medicinal chemistry.

The industrial significance of this compound extends beyond pharmaceutical applications. Its unique chemical properties make it suitable for use in material science and advanced chemical synthesis. For instance, fluorinated aromatic compounds are often employed in the development of liquid crystals and organic semiconductors due to their ability to enhance thermal stability and electronic conductivity. The sulfinate group also opens up possibilities for creating novel polymers and coatings with improved durability and functionality.

In conclusion, Sodium 2,6-difluoro-4-nitrobenzene-1-sulfinate (CAS No. 2138197-87-0) represents a promising chemical entity with diverse applications in pharmaceuticals and materials science. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and advanced materials. As ongoing studies continue to uncover new possibilities for this compound, its importance in scientific research is likely to grow even further.